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Compound of Interest

Compound Name: U-46619

Cat. No.: B1207050 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of U-
46619, a stable thromboxane A2 mimetic, is critical for maintaining laboratory safety and

environmental compliance. While specific disposal instructions for U-46619 are not readily

available, a comprehensive disposal plan can be formulated based on the known hazards of

the compound and its common solvent, methyl acetate, in conjunction with general best

practices for hazardous chemical waste management. U-46619 is recognized as a potent

biological agent, and its common solvent, methyl acetate, is a highly flammable liquid.[1][2][3]

Therefore, all waste containing U-46619 should be treated as hazardous.

Hazard and Safety Information
A thorough understanding of the hazards associated with U-46619 and its solvent is the first

step in safe handling and disposal.
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Compound CAS Number Molecular Formula Key Hazards

U-46619 56985-40-1 C₂₁H₃₄O₄

Harmful if swallowed,

in contact with skin, or

inhaled; Causes eye,

skin, and respiratory

system irritation.[1]

Methyl Acetate 79-20-9 C₃H₆O₂

Highly flammable

liquid and vapor;

Causes serious eye

irritation; May cause

drowsiness or

dizziness.[2][3][4]

Experimental Protocol for Disposal
The following step-by-step protocol outlines the recommended procedure for the disposal of U-
46619 waste. This protocol is based on general guidelines for the disposal of hazardous

chemical waste and should be adapted to comply with the specific regulations of your

institution and local authorities.[5][6][7][8][9]

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant

gloves, lab coat.

Designated hazardous waste container (leak-proof, with a screw-on cap).[6]

Hazardous waste tag.[8]

Secondary containment for the waste container.[6]

Procedure:

Waste Minimization: Before beginning any experiment, carefully plan the quantities of U-
46619 needed to minimize the generation of excess waste.[5]
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Segregation: Do not mix U-46619 waste with other waste streams. It should be collected in a

dedicated, properly labeled hazardous waste container. Specifically, segregate it as a non-

halogenated organic waste.[5]

Container Preparation:

Select a container that is compatible with methyl acetate (e.g., a glass or appropriate

plastic bottle).[8]

Ensure the container is clean, dry, and in good condition.

Affix a hazardous waste label to the container before adding any waste.[8]

Waste Collection:

Carefully transfer all waste containing U-46619 (e.g., unused solutions, contaminated

consumables like pipette tips and vials) into the designated hazardous waste container.

Do not fill the container to more than 80% of its capacity to allow for vapor expansion.[5]

Keep the container securely closed at all times, except when adding waste.[6]

Labeling:

On the hazardous waste tag, clearly and legibly write the full chemical names of all

constituents, including "U-46619" and "Methyl Acetate."[8]

Indicate the estimated concentrations or quantities of each component.

Include the date of waste generation, the name of the principal investigator, and the

laboratory location.[8]

Mark the appropriate hazard pictograms for "Flammable" and "Harmful/Irritant."[8]

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.
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The storage area should be a well-ventilated, cool, and dry location, away from sources of

ignition.[1]

Place the primary waste container in a secondary container to prevent spills.[6]

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures

to request a pickup from the Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.[8]

Do not pour U-46619 waste down the drain or dispose of it in regular trash.[5]

Disposal Workflow
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Step 1: Waste Generation
(U-46619 in Methyl Acetate)

Step 2: Segregate as
Hazardous Waste

Step 3: Collect in Labeled,
Approved Container

Step 4: Store in Secondary
Containment in a Designated Area

Step 5: Arrange for Pickup by
Environmental Health & Safety (EHS)

Step 6: Final Disposal by
Licensed Facility

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of U-46619 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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